molecular formula C14H12N2O2 B8785588 2-(2,5-dimethyl-1H-pyrrol-1-yl)-1H-isoindole-1,3(2H)-dione

2-(2,5-dimethyl-1H-pyrrol-1-yl)-1H-isoindole-1,3(2H)-dione

Cat. No.: B8785588
M. Wt: 240.26 g/mol
InChI Key: RVUWZDRJNKQOIG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2,5-dimethyl-1H-pyrrol-1-yl)-1H-isoindole-1,3(2H)-dione is a useful research compound. Its molecular formula is C14H12N2O2 and its molecular weight is 240.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H12N2O2

Molecular Weight

240.26 g/mol

IUPAC Name

2-(2,5-dimethylpyrrol-1-yl)isoindole-1,3-dione

InChI

InChI=1S/C14H12N2O2/c1-9-7-8-10(2)15(9)16-13(17)11-5-3-4-6-12(11)14(16)18/h3-8H,1-2H3

InChI Key

RVUWZDRJNKQOIG-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(N1N2C(=O)C3=CC=CC=C3C2=O)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A stirred suspension of N-aminophthalimide (19.75 g), acetonylacetone (14.3 ml), p-toluenesulfonic acid (5 mg), and toluene (406 ml) was heated at reflux for 1 hour and cooled to room temperature. The reaction mixture was combined with another reaction mixture and the entire mixture decolorized with activated charcoal. Filtration through a bed of celite gave a solution which upon partial concentration resulted in crystallization of the desired product as a solid (11.0 g), m.p. 182.5°-183.5° C.
Quantity
19.75 g
Type
reactant
Reaction Step One
Quantity
14.3 mL
Type
reactant
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5 mg
Type
reactant
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Quantity
406 mL
Type
solvent
Reaction Step One
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0 (± 1) mol
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reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

A mixture of N-amino-phthalimide (50 g) and 2,5-hexadione (35.2 g) in 400 ml acetic acid was refluxed for 48 hours, stripped of solvent, slurried in methylene chloride and filtered. The filtrate was washed with saturated sodium bicarbonate solution, dried and stripped to yield N-(2,5-dimethylpyrrol-1-yl)-phthalimide (98%).
Quantity
50 g
Type
reactant
Reaction Step One
Quantity
35.2 g
Type
reactant
Reaction Step One
Quantity
400 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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